1-(Cyclohexylamino)-1-(hydroxymethyl)cyclopentane

• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol
• IUPAC Name: [1-(cyclohexylamino)cyclopentyl]methanol
• InChI: InChI=1S/C12H23NO/c14-10-12(8-4-5-9-12)13-11-6-2-1-3-7-11/h11,13-14H,1-10H2
• InChI Key: MPYJCUWYMDGYKL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2(CCCC2)CO

Description

1-(Cyclohexylamino)-1-(hydroxymethyl)cyclopentane is a useful research compound. Its molecular formula is C12H23NO and its molecular weight is 197.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of LiAlH4 (0.93 g, 24.4 mmol) and AlCl3 (3.24 g, 24.4 mmol) in THF at 4° C. was added dropwise a solution of 14-aza-7-oxadispiro[4.2.5.1]tetradecane (2.38 g, 12,2 mmol) in THF (15 mL). The resulting mixture was warmed to 20° C. and stirred for 45 min., then cooled to 4° C. Water (5 mL) was slowly added to quench the reaction and a 1N NaOH solution (85 mL) was added to dissolve the resulting solids. The resulting solution was extracted with Et2O (200 mL). The organic layer was dried (Na2SO4) and concentrated under reduced pressure to yield 1-(cyclohexylamino)-1-(hydroxymethyl)cyclopentane 1.89 g (79%): GC-MS m/z 197 (M+).